Cas no 1020241-65-9 (3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide)

• Product Name: 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide
• CAS No: 1020241-65-9
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• MDL: MFCD12034006
• CID: 4676737
• Update Time: 2025-08-02

3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide
• 3-(2-Hydrazinyl-2-oxoethoxy)-N-phenyl-2-naphthamide
• [3-(???methoxy)(2-naphthyl)]-N-benzamide
• STK665829
• SBB072277
• ST4144493
• 3-(2-hydrazino-2-oxoethoxy)-N~2~-phenyl-2-naphthamide
• 3-(2-hydrazinyl-2-oxoethoxy)-N-phenylnaphthalene-2-carboxamide
• acetic acid, [[3-[(phenylamino)carbonyl]-2-naphthalenyl]oxy]-, hydrazide
• 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide

• MDL： MFCD12034006
• Inchi： 1S/C19H17N3O3/c20-22-18(23)12-25-17-11-14-7-5-4-6-13(14)10-16(17)19(24)21-15-8-2-1-3-9-15/h1-11H,12,20H2,(H,21,24)(H,22,23)
• InChI Key： KFDDYKDAWCHNNT-UHFFFAOYSA-N
• SMILES： O(CC(NN)=O)C1C=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide

Professional Introduction to Compound with CAS No. 1020241-65-9 and Product Name: 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide

The compound with the CAS number 1020241-65-9 and the product name 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a hydrazino group, an oxoethoxy moiety, and a phenyl substituent, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of hydrazino-containing compounds in the synthesis of bioactive molecules. The hydrazino group (–NH₂) in 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide plays a crucial role in its reactivity, enabling various chemical transformations that are essential for drug design. For instance, the hydrazino group can participate in condensation reactions with carbonyl compounds, leading to the formation of hydrazones. These hydrazones have been widely explored for their pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities.

The oxoethoxy group (–OCH₂O–) in the molecular structure of this compound contributes to its solubility and stability in aqueous environments. This feature is particularly important for pharmaceutical applications, as it enhances the bioavailability of the compound when administered orally or intravenously. Additionally, the oxoethoxy group can serve as a linker between different pharmacophores, facilitating the design of hybrid molecules with enhanced therapeutic efficacy.

The phenyl substituent (–C₆H₅) in 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide further influences its chemical properties by providing additional electronic and steric effects. Phenyl groups are commonly found in pharmaceuticals due to their ability to modulate receptor binding affinity and metabolic stability. In this compound, the phenyl ring interacts with the hydrazino and oxoethoxy groups, creating a complex network of electronic interactions that can influence its biological activity.

Recent research has demonstrated that naphthamide derivatives, such as 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide, exhibit promising biological activities due to their ability to interact with various biological targets. For example, studies have shown that naphthamides can inhibit the activity of enzymes involved in cancer cell proliferation and angiogenesis. The presence of both hydrazino and phenyl groups in this compound may enhance its binding affinity to these enzymes, making it a potential candidate for anticancer drug development.

In addition to their applications in oncology, naphthamide derivatives have been investigated for their antimicrobial properties. The structural features of these compounds allow them to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The hydrazino group in 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide may contribute to its ability to interact with bacterial enzymes, thereby inhibiting their growth.

The synthesis of 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include the condensation of hydrazine hydrate with ethyl acetoacetate to form ethyl 3-hydrazonoacetoacetate, followed by nucleophilic substitution with phenyl isocyanate to introduce the phenyl group. The final step involves etherification of the intermediate product using sodium hydroxide and ethylene oxide to yield the desired compound.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure of 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide. These techniques provide detailed information about the molecular structure, including bond lengths, bond angles, and hydrogen bonding interactions. Such structural insights are crucial for understanding the compound's reactivity and biological activity.

Computational chemistry methods have also been utilized to study the electronic properties and potential interactions of 3-(2-Hydrazino-2-oxoethoxy)-N-phenyl-2-naphthamide with biological targets. Molecular docking simulations have shown that this compound can bind effectively to various protein receptors involved in cancer cell signaling pathways. These simulations help predict the compound's binding affinity and potential therapeutic effects.

The pharmacokinetic properties of 3-(2-Hydrazino-2-oxyethoxy)-N-phényl-N'-phenylnaphthalimide, as well as other naphthamide derivatives, are being actively investigated to optimize their delivery systems. Formulations such as prodrugs or nanoparticles have been explored to enhance their bioavailability and target specificity. These advancements aim to improve therapeutic outcomes while minimizing side effects.

In conclusion,3-(Hydroxymethylhydrazono)phényl]-N-phénylnaphtalimide represents a significant contribution to the field of medicinal chemistry due to its unique structural features and promising biological activities. Further research is warranted to fully explore its therapeutic potential in various diseases, including cancer and infectious disorders. The combination of experimental studies and computational modeling will continue to drive innovation in this area.